Cas no 66592-88-9 (Butanenitrile, 4-mercapto-)

• Product Name: Butanenitrile, 4-mercapto-
• CAS No: 66592-88-9
• MF: C₄H₇NS
• MW: 101.170079469681
• CID: 1710707
• PubChem ID: 16657385
• Update Time: 2025-04-21

Butanenitrile, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-mercapto-
• 4-sulfanylbutanenitrile
• 4-mercaptobutyronitrile
• SCHEMBL2521786
• 66592-88-9
• DTXSID20586533
• KEDMCNJBFNYBLK-UHFFFAOYSA-N

• Inchi： 1S/C4H7NS/c5-3-1-2-4-6/h6H,1-2,4H2
• InChI Key： KEDMCNJBFNYBLK-UHFFFAOYSA-N
• SMILES： SCCCC#N

Computed Properties

• Exact Mass: 101.03001
• Monoisotopic Mass: 101.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• PSA: 23.79